Cas no 854952-59-3 (3-(3-Bromophenyl)-9-phenyl-9H-carbazole)

• Product Name: 3-(3-Bromophenyl)-9-phenyl-9H-carbazole
• CAS No: 854952-59-3
• MF: C₂₄H₁₆BrN
• MW: 398.294545173645
• MDL: MFCD32062864
• CID: 2356363
• PubChem ID: 58871157
• Update Time: 2025-04-21

3-(3-Bromophenyl)-9-phenyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-9-phenyl-9H-carbazole
• MFCD32062864
• SCHEMBL854143
• 854952-59-3
• LEXFLAWDYOIRJK-UHFFFAOYSA-N
• DTXSID001278006
• 3-(3-bromophenyl)-9-phenylcarbazole
• B5869
• DB-090036
• E78987
• 3-(3-bromophenyl) -9-phenyl-9H -carbazole
• AS-88250
• 842-461-8
• 3-(3-Bromophenyl)-9-phenyl-9H-carbazole

• MDL： MFCD32062864
• Inchi： 1S/C24H16BrN/c25-19-8-6-7-17(15-19)18-13-14-24-22(16-18)21-11-4-5-12-23(21)26(24)20-9-2-1-3-10-20/h1-16H
• InChI Key： LEXFLAWDYOIRJK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC=C2C(=C1)C1C=CC=CC=1N2C1C=CC=CC=1

Computed Properties

• Exact Mass: 397.04661g/mol
• Monoisotopic Mass: 397.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 179.0 to 183.0 deg-C
• Boiling Point: 552.6±32.0 °C at 760 mmHg
• Flash Point: 288.0±25.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-(3-Bromophenyl)-9-phenyl-9H-carbazole Security Information

• Signal Word：warning
• Hazard Statement： H315+H319
• Warning Statement： P264+P280+P302+P352+P332+P313+P362+P364+P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better